Cas no 100052-83-3 (1,6-Naphthalenediol, 1,2,3,4,6,7,8,8a-octahydro-8a-methyl-)

• Product Name: 1,6-Naphthalenediol, 1,2,3,4,6,7,8,8a-octahydro-8a-methyl-
• CAS No: 100052-83-3
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 1124469
• PubChem ID: 4153577
• Update Time: 2025-04-20

1,6-Naphthalenediol, 1,2,3,4,6,7,8,8a-octahydro-8a-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthalenediol, 1,2,3,4,6,7,8,8a-octahydro-8a-methyl-
• 8a-methyl-2,3,4,6,7,8-hexahydro-1H-naphthalene-1,6-diol
• AKOS024324922
• DTXSID50399991
• 8a-methyl-1,2,3,4,6,7,8,8a-octahydro-1,6-naphthalenediol
• 100052-83-3
• 8a-methyl-1,2,3,4,6,7,8,8a-octahydronaphthalene-1,6-diol

• Inchi： 1S/C11H18O2/c1-11-6-5-9(12)7-8(11)3-2-4-10(11)13/h7,9-10,12-13H,2-6H2,1H3
• InChI Key： GEMVWTFQNXYPRO-UHFFFAOYSA-N
• SMILES： OC1CCCC2=CC(CCC12C)O

Computed Properties

• Exact Mass: 182.13068g/mol
• Monoisotopic Mass: 182.13068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 182.26g/mol
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų